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Compound of Interest

Compound Name: 3-Nitro-1-pyrenol-d8

Cat. No.: B15600213 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Nitro-1-pyrenol-d8 is not publicly

available. This guide has been compiled using safety data from the non-deuterated parent

compound, 3-Nitro-1-pyrenol (CAS 86674-49-9), and other structurally related nitroaromatic

compounds. The toxicological properties are predicted to be very similar. Researchers must

treat this compound with extreme caution and perform a full risk assessment before use. This

material is intended for research use only.

Introduction
3-Nitro-1-pyrenol-d8 is a deuterated derivative of 3-Nitro-1-pyrenol, a mutagenic agent.[1] Like

other nitroaromatic compounds, it poses significant health risks due to its potential toxicity and

mutagenicity.[2] The nitro functional group makes these compounds energetically reactive and

often toxic; their metabolism can lead to the formation of DNA adducts, resulting in mutagenic

and carcinogenic effects.[2][3] This document provides a comprehensive guide to the safe

handling, storage, and emergency procedures for 3-Nitro-1-pyrenol-d8, based on the known

hazards of analogous compounds.

Hazard Identification and Classification
While a specific GHS classification for 3-Nitro-1-pyrenol-d8 is unavailable, related

nitroaromatic compounds are classified as highly toxic. The primary hazards are acute toxicity

via oral, dermal, and inhalation routes, and potential for organ damage through prolonged or

repeated exposure.
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Anticipated GHS Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs (Kidney, Liver, Heart,

Blood) through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment, Long-Term
Category 3

H412: Harmful to aquatic life

with long lasting effects

This classification is based on the hazardous properties of 3-Nitroaniline and is provided for

guidance only.

Click to download full resolution via product page

Physical and Chemical Properties
Limited data is available for the deuterated compound. The properties of the parent compound,

3-Nitro-1-pyrenol, are listed below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15600213?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₆H₉NO₃ (Parent)[1][4]

C₁₆HD₈NO₃ (Deuterated)

Molecular Weight 263.25 g/mol (Parent)[1][4]

Appearance Solid (Anticipated)

Storage Temperature Room Temperature[1]

CAS Number 86674-49-9 (Parent)[1][4]

Experimental Protocols: Safe Handling and Use
All work with 3-Nitro-1-pyrenol-d8 must be performed within a certified chemical fume hood. A

designated area and specific standard operating procedures (SOPs) are mandatory.

4.1 Engineering Controls

Primary: Use a certified chemical fume hood with sufficient airflow.

Secondary: Ensure the laboratory is well-ventilated. Access to a safety shower and eyewash

station is critical.

4.2 Personal Protective Equipment (PPE) The following PPE is mandatory when handling this

compound.
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Protection Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.[3]

Hand Protection
Chemical-resistant gloves (e.g., nitrile). Double-

gloving is recommended.[3]

Body Protection
Flame-retardant laboratory coat, long pants, and

closed-toe shoes.[3]

Respiratory

Not required if work is performed within a

certified fume hood. For emergencies, a self-

contained breathing apparatus (SCBA) is

necessary.

4.3 Handling Protocol

Preparation: Designate a specific area within the fume hood for the experiment. Cover the

work surface with absorbent, disposable bench paper.

Weighing: Weigh the solid compound within the fume hood. Use non-sparking spatulas.[3]

Manipulation: Handle the compound with care, avoiding the creation of dust.[5] Keep

containers tightly closed when not in use.

Decontamination: After handling, wipe down the designated area and all equipment with an

appropriate solvent (e.g., ethanol), followed by soap and water.

Waste: All contaminated materials (gloves, bench paper, pipette tips) must be disposed of as

hazardous chemical waste.[6]

Storage and Disposal
5.1 Storage Protocol

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[3][6]

Keep containers tightly closed and clearly labeled.
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Segregate from incompatible materials such as strong acids, bases, and oxidizing agents.[3]

[6]

Store in a locked cabinet or an area accessible only to authorized personnel.[7]

5.2 Disposal Protocol

All waste containing 3-Nitro-1-pyrenol-d8 is considered hazardous waste.

Never dispose of this compound down the drain or in regular trash.[6]

Collect all solid and liquid waste in clearly labeled, sealed containers.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.[6]

Emergency Procedures
6.1 Accidental Release or Spill A spill of this compound must be treated as a serious incident.
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6.2 First-Aid Measures Immediate medical attention is required for any exposure.

Click to download full resolution via product page

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor immediately.

Skin Contact: Take off immediately all contaminated clothing. Wash the skin with plenty of

soap and water. Call a POISON CENTER or doctor immediately if you feel unwell.

Eye Contact: Rinse eyes cautiously with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Continue rinsing and seek immediate medical
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attention.

Ingestion: Immediately call a POISON CENTER or doctor. Rinse mouth with water. Do NOT

induce vomiting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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